Cas no 352431-52-8 (Sodium Dehydroepiandrosterone-16,16-d2 Sulfate)

• Product Name: Sodium Dehydroepiandrosterone-16,16-d2 Sulfate
• CAS No: 352431-52-8
• MF: C₁₉H₂₇NaO₅S
• MW: 392.481779336929
• CID: 302981
• PubChem ID: 90472193
• Update Time: 2025-05-24

Sodium Dehydroepiandrosterone-16,16-d2 Sulfate Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one-16,16-d2,3-(sulfooxy)-, sodium salt, (3b)- (9CI)
• SODIUM DEHYDROEPIANDROSTERONE-16,16-D2 SULFATE
• SODIUM DEHYDROEPIANDROSTERONE SULPHATE
• sodium;[(3S,8R,9S,10R,13S,14S)-16,16-dideuterio-10,13-dimethyl-17-oxo-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate
• 352431-52-8
• Sodium Dehydroepiandrosterone-16,16-d2 Sulfate

• Inchi： 1S/C19H28O5S.Na/c1-18-9-7-13(24-25(21,22)23)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18;/h3,13-16H,4-11H2,1-2H3,(H,21,22,23);/q;+1/p-1/t13-,14-,15-,16-,18-,19-;/m0./s1/i6D2;
• InChI Key： GFJWACFSUSFUOG-AABPSLHMSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC([2H])([2H])C([C@@]3(C)CC[C@@H]12)=O.[Na+]

Computed Properties

• Exact Mass: 392.16000
• Monoisotopic Mass: 392.16024290g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 727
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 91.88000
• LogP: 4.44450

Additional information on Sodium Dehydroepiandrosterone-16,16-d2 Sulfate

Sodium Dehydroepiandrosterone-16,16-d2 Sulfate: A Comprehensive Overview

Sodium Dehydroepiandrosterone-16,16-d2 Sulfate, also known by its CAS number 352431-52-8, is a highly specialized compound that has garnered significant attention in the fields of endocrinology and metabolic research. This compound is a deuterated derivative of dehydroepiandrosterone (DHEA), a naturally occurring hormone that plays a pivotal role in various physiological processes. The addition of two deuterium atoms at the 16th position of the DHEA molecule introduces unique properties, making it an invaluable tool for studying hormone metabolism and its implications in human health.

The structure of Sodium Dehydroepiandrosterone-16,16-d2 Sulfate is characterized by its sulfate ester group and the presence of deuterium atoms. This modification not only enhances its stability but also allows for precise tracking in metabolic studies. Recent advancements in mass spectrometry techniques have enabled researchers to utilize this compound effectively in tracing experiments, providing deeper insights into the biosynthesis and degradation pathways of DHEA. These studies are particularly relevant in understanding age-related hormonal changes and their impact on chronic diseases such as osteoporosis and cardiovascular disorders.

One of the most notable applications of Sodium Dehydroepiandrosterone-16,16-d2 Sulfate is in the field of sports science. Athletes and fitness enthusiasts have long been interested in DHEA due to its potential to enhance performance and recovery. However, the use of this compound in sports nutrition is subject to rigorous regulatory oversight to ensure safety and fairness. Recent research has focused on optimizing dosing regimens and understanding the long-term effects of DHEA supplementation, particularly in aging populations.

In addition to its role in human health, Sodium Dehydroepiandrosterone-16,16-d2 Sulfate has found applications in veterinary medicine. Studies have shown that DHEA analogs can be effective in managing hormonal imbalances in animals, particularly in species where natural DHEA levels decline with age. This opens up new avenues for therapeutic interventions in companion animals and livestock.

The synthesis of Sodium Dehydroepiandrosterone-16,16-d2 Sulfate involves a multi-step process that requires precise control over stereochemistry and isotopic substitution. Advances in synthetic chemistry have made it possible to produce this compound with high purity and consistency, ensuring its reliability for research purposes. The availability of this compound has significantly contributed to the development of more accurate diagnostic tools for hormone-related disorders.

Looking ahead, the potential applications of Sodium Dehydroepiandrosterone-16,16-d2 Sulfate are vast. Ongoing clinical trials are exploring its efficacy as a diagnostic marker for early detection of endocrine disorders such as adrenal insufficiency. Furthermore, its use as a tracer in pharmacokinetic studies promises to shed light on the optimal administration routes for DHEA-based therapies.

In conclusion, Sodium Dehydroepiandrosterone-16,16-d2 Sulfate stands as a testament to the progress made in hormone research and synthetic chemistry. Its unique properties make it an indispensable tool for advancing our understanding of DHEA's role in health and disease. As research continues to uncover new insights into this compound's applications, it is poised to play an even greater role in both clinical practice and scientific discovery.